Cas no 1279821-55-4 (3-bromo-6-chloro-pyridine-2-carboxamide)

• Product Name: 3-bromo-6-chloro-pyridine-2-carboxamide
• CAS No: 1279821-55-4
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• MDL: MFCD19443342
• CID: 1005638
• PubChem ID: 70700740
• Update Time: 2025-05-23

3-bromo-6-chloro-pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloropicolinamide
• 3-bromo-6-chloropyridine-2-carboxamide
• 3-bromo-6-chloro-pyridine-2-carboxamide
• DTXSID50743536
• 1279821-55-4
• 3-Bromo-6-chloropicolinamide, 97%
• SCHEMBL25361093
• 2-Pyridinecarboxamide, 3-bromo-6-chloro-
• AMY26094
• A850231
• MFCD19443342
• AS-41248
• AKOS016006467

• MDL： MFCD19443342
• Inchi： 1S/C6H4BrClN2O/c7-3-1-2-4(8)10-5(3)6(9)11/h1-2H,(H2,9,11)
• InChI Key： LSZFSZUKHJAFRF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(N)=O)Cl

Computed Properties

• Exact Mass: 233.92000
• Monoisotopic Mass: 233.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 56.97000
• LogP: 2.48060

Additional information on 3-bromo-6-chloro-pyridine-2-carboxamide

Introduction to 3-bromo-6-chloro-pyridine-2-carboxamide (CAS No. 1279821-55-4)

3-bromo-6-chloro-pyridine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1279821-55-4, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds widely recognized for their diverse biological activities and synthetic utility. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for further functionalization in drug discovery and material science.

The structural features of 3-bromo-6-chloro-pyridine-2-carboxamide contribute to its versatility in chemical transformations. The carboxamide group at the 2-position provides a reactive site for nucleophilic addition and condensation reactions, while the electron-withdrawing nature of the amino group influences the electronic properties of the molecule. This balance of reactivity and stability makes it particularly useful in constructing complex molecular architectures.

In recent years, there has been growing interest in pyridine-based compounds due to their demonstrated efficacy as pharmacophores in various therapeutic areas. For instance, studies have highlighted the potential of substituted pyridines in developing treatments for infectious diseases, cancer, and neurological disorders. The halogenated derivatives, such as 3-bromo-6-chloro-pyridine-2-carboxamide, have shown promise in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One notable application of 3-bromo-6-chloro-pyridine-2-carboxamide is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers can target specific kinases with high selectivity. Recent advances in structure-based drug design have leveraged the scaffold of 3-bromo-6-chloro-pyridine-2-carboxamide to develop novel inhibitors with improved pharmacokinetic profiles.

Furthermore, the agrochemical industry has utilized derivatives of this compound to create advanced crop protection agents. The halogenated pyridines exhibit potent activity against a range of pests and pathogens, offering farmers more effective solutions for sustainable agriculture. The ability to modify the substituents on the pyridine ring allows for fine-tuning of biological activity, ensuring that these compounds meet stringent safety and efficacy standards.

The synthetic methodologies for preparing 3-bromo-6-chloro-pyridine-2-carboxamide have also seen significant advancements. Modern techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations not only reduce costs but also minimize waste, aligning with the principles of green chemistry. The development of novel synthetic routes has further expanded the library of accessible pyridine derivatives for research and development.

From a computational chemistry perspective, virtual screening techniques have been employed to identify promising analogs of 3-bromo-6-chloro-pyridine-2-carboxamide based on their predicted binding affinities to biological targets. Machine learning models have been trained on large datasets to accelerate the discovery process, allowing researchers to prioritize compounds for experimental validation. This interdisciplinary approach combines experimental expertise with computational power to accelerate drug discovery pipelines.

The role of 3-bromo-6-chloro-pyridine-2-carboxamide in material science is also emerging as an area of interest. Its ability to form coordination complexes with metal ions has led to applications in catalysis and sensing technologies. These complexes exhibit unique electronic properties that can be exploited for developing next-generation materials with enhanced functionality.

In conclusion, 3-bromo-6-chloro-pyridine-2-carboxamide (CAS No. 1279821-55-4) represents a versatile and valuable compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity make it an indispensable tool for synthetic chemists and researchers seeking to develop innovative solutions to global challenges. As scientific understanding continues to evolve, the potential uses for this compound are expected to expand further, driven by ongoing research and technological advancements.